Cas no 642-36-4 (4,5-Diphenylimidazolin-2-one)

4,5-Diphenylimidazolin-2-one Properties

Names and Identifiers

• 4,5-Diphenylimidazolin-2-one
• 4,5-Diphenyl-2-glyoxalone
• 1,3-Dihydro-4,5-diphenyl-2H-imidazol-2-one
• 2,3-dihydro-4,5-diphenyl-1H-imidazol-2-one
• 4,5-diphenyl-1,3-dihydro-2H-imidazol-2-one
• 4,5-Diphenyl-1,3-dihydro-imidazol-2-on
• 4,5-diphenyl-1,3-dihydro-imidazol-2-one
• 4,5-Diphenyl-2(3H)-imidazolone
• 4,5-DIPHENYL-2-IMIDAZOLONE
• 4,5-DIPHENYL-4-IMIDAZOLIN-2-ONE
• 4,5-DIPHENYLGLYOXALONE
• 4,5-diphenylimidazlone
• 4,5-Diphenylimidazolinone
• 4,5-DIPHENYLIMIDAZOLONE
• AKOS BC-1774
• 4,5-DIPHENYL-1H-IMIDAZOL-2(3H)-ONE
• 4,5-DIPHENYL-2,3-DIHYDRO-1H-IMIDAZOL-2-ONE
• +Expand

• MDL： MFCD00022393
• InChIKey： JAWYWGRTWUVTEN-UHFFFAOYSA-N
• Inchi： 1S/C15H12N2O/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18)
• SMILES： C1(=O)NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)N1
• BRN： 187611

Computed Properties

• Exact Mass: 236.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.094963
• Heavy Atom Count: 18
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 3.03700
• PSA: 48.65000
• Refractive Index: 1.627
• Melting Point: >300 °C
• Color/Form: White lens powder.
• Solubility: Insoluble in water.
• pka: 10.97±0.70(Predicted)
• Density: 1.212

4,5-Diphenylimidazolin-2-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 36
• Signal Word：Warning

4,5-Diphenylimidazolin-2-one Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%